2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}-1-(3-methoxyphenyl)ethanone

• IUPAC Name: 2-[6-[(3-fluorophenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanyl-1-(3-methoxyphenyl)ethanone
• InChI: InChI=1S/C26H20FN3O4S2/c1-34-20-9-5-7-18(13-20)23(31)16-35-26-28-14-24-25(29-26)21-10-2-3-11-22(21)30(36(24,32)33)15-17-6-4-8-19(27)12-17/h2-14H,15-16H2,1H3
• InChI Key: YHZXIXNSYZFLPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC(=CC=C5)F
• Molecular Formula: C26H20FN3O4S2
• Molecular Weight: 521.6 g/mol

Description

2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}-1-(3-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C26H20FN3O4S2 and its molecular weight is 521.58. The purity is usually 95%.
BenchChem offers high-quality 2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}-1-(3-methoxyphenyl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[6-(3-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}-1-(3-methoxyphenyl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Effect of C–H…X Interactions in Supramolecular Arrangements

A study by Silva et al. (2011) explores the effect of C–H…X interactions (where X = O, S, π) in the supramolecular arrangements of 3-ferrocenyl-methoxybenzo[b]thiophene isomers. This research highlights how the positioning of methoxy groups influences molecular and crystal structures, impacting physical properties such as melting points and chromatographic behavior. The findings contribute to understanding the solid-state separation and interaction capabilities of similar compounds, potentially relevant to the design of materials with specific physical properties (Silva et al., 2011).

Antimicrobial Activity of Novel Schiff Bases

Research by Puthran et al. (2019) on the synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and their antimicrobial activity showcases the potential biomedical applications of structurally related compounds. The synthesized Schiff bases displayed significant in vitro antimicrobial efficacy, suggesting the relevance of such compounds in developing new antimicrobial agents (Puthran et al., 2019).

Anti-HIV Agents

A study on pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives by Mizuhara et al. (2012) investigated the structure-activity relationships for developing potent anti-HIV agents. By modifying accessory groups, the study identified compounds with improved anti-HIV activity, highlighting the therapeutic potential of benzothiazine derivatives in antiretroviral therapy (Mizuhara et al., 2012).